2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine manganese(III) chloride

• Molecular Formula: C36H44ClMnN4
• Molecular Weight: 623.1 g/mol
• InChI: InChI=1S/C36H44N4.ClH.Mn/c1-9-21-22(10-2)30-18-32-25(13-5)26(14-6)34(39-32)20-36-28(16-8)27(15-7)35(40-36)19-33-24(12-4)23(11-3)31(38-33)17-29(21)37-30;;/h17-20H,9-16H2,1-8H3;1H;/q-2;;+3/p-1
• InChIKey: ZMCDJCAIDCCCKY-UHFFFAOYSA-M

Manganese(III) Octaethylporphyrin Chloride: A Foundational Mn(III) Porphyrin Catalyst and Synthetic Intermediate

Manganese(3+);2,3,7,8,12,13,17,18-octaethylporphyrin-21,22-diide;chloride (Mn(III)OEP Cl), CAS 28265-17-0, is a high-spin d4 manganese(III) porphyrin complex [1]. It features a fully β-alkyl-substituted porphyrin macrocycle, conferring distinct electronic and solubility properties compared to meso-aryl analogs. This compound is a robust, well-characterized synthetic porphyrin used as a precursor for diverse catalytic and biomimetic studies [1]. It is commercially available in high purity (≥97%) for consistent research results .

Workflow Redox catalyst development

Selection Logic β-alkyl electronic tuning context

Format High-purity crystalline complex

• [1] Cheng, B., et al. Inorganic Chemistry, 1995, 34, 4627–4639. View Source

The Critical Role of the Octaethylporphyrin Ligand: Why Mn(III)OEP Cl Cannot Be Replaced by Generic Mn Porphyrins

The selection of a specific manganese porphyrin is not trivial; the ligand environment fundamentally dictates redox potential, catalytic selectivity, and stability [1]. Mn(III)OEP Cl is not a generic substitute for other Mn(III) porphyrins like Mn(III)TPP Cl (tetraphenylporphyrin). The β-ethyl groups of OEP are electron-donating and conformationally flexible, leading to a significantly more cathodic (negative) Mn(III/II) reduction potential of -0.45 V vs. SCE [2]. This contrasts sharply with meso-aryl analogs like MnTTP, which has a potential of -0.33 V vs. SCE [2]. This 120 mV difference means the OEP complex is a weaker outer-sphere oxidant, altering its thermodynamic driving force in electron-transfer reactions [2]. Furthermore, the axial ligand geometry, such as the long Mn-Cl bond (2.385 Å) observed in the solid state, influences its reactivity and capacity to form key binuclear intermediates [3]. Therefore, substituting Mn(III)OEP Cl with another porphyrin can lead to a completely different reaction pathway or outcome.

Attribute

Mn(III)OEP Cl

Meso-Aryl Mn Porphyrin

Redox potential

More cathodic Mn(III/II)

Less cathodic; oxidant strength may shift

Ligand electronics

β-ethyl electron-donating

Meso-aryl; electronic profile may differ

Ligand geometry

Conformationally flexible

More rigid; intermediate access may differ

• [1] Berezina, N.M., et al. Macroheterocycles, 2017, 10(3), 308-312. View Source
• [2] Woo, L.K., et al. Inorganic Chemistry, 1988, 27, 1906. View Source
• [3] Oyaizu, K., et al. J. Chem. Soc., Faraday Trans., 1998, 94, 3393-3399. View Source

Quantitative Differentiation: Comparative Performance Data for Mn(III)OEP Cl

Redox Potential Tuning: A 120 mV Shift Compared to Tetratolylporphyrin (TTP)

The Mn(III/II) reduction potential is a key descriptor for catalyst design. Mn(III)OEP Cl exhibits a significantly more cathodic reduction potential compared to its meso-aryl analog, Mn(III)TTP Cl. This is a direct consequence of the electron-donating β-ethyl substituents on the OEP ring [1].

Redox Potential Tuning

Head-to-head

Mn(III/II) E1/2: -0.45 V vs. SCE (OEP)
vs. -0.33 V vs. SCE (TTP)
Difference: 120 mV more cathodic

Supports redox potential tuning context

Reported in non-aqueous solvent vs. SCE

Evidence Dimension	Mn(III/II) Reduction Potential (E1/2)
Target Compound Data	-0.45 V
Comparator Or Baseline	Mn(III)TTP Cl: -0.33 V
Quantified Difference	120 mV more cathodic
Conditions	vs. SCE in non-aqueous solvent

Why This Matters

This 120 mV shift allows precise tuning of the catalyst's oxidizing power, enabling reactions where a milder oxidant is required to prevent over-oxidation or side reactions.

• [1] Woo, L.K., et al. Inorganic Chemistry, 1988, 27, 1906. View Source

Unique Monomeric Crystal Structure: A Long Mn-Cl Bond of 2.385 Å

X-ray crystallography provides precise structural parameters for Mn(III)OEP Cl, which are essential for understanding its reactivity and use as a precursor. The compound is a five-coordinate, high-spin monomer with a well-defined axial Mn-Cl bond length [1]. This data is critical for researchers designing binuclear complexes or studying ligand exchange kinetics.

Monomeric Crystal Structure

Head-to-head

Axial Mn-Cl bond: 2.385 Å
Mn-N (porphyrin) avg: ~2.006 Å
Difference: 0.379 Å longer

Supports ligand substitution context

Single-crystal X-ray diffraction data

Evidence Dimension	Axial Manganese-Ligand Bond Length
Target Compound Data	Mn-Cl: 2.385 Å
Comparator Or Baseline	Mn-N (porphyrin) average: ~2.006 Å
Quantified Difference	Mn-Cl bond is 0.379 Å longer than Mn-N
Conditions	Single-crystal X-ray diffraction

Why This Matters

The long, labile Mn-Cl bond makes this compound an ideal starting material for synthesizing a wide range of Mn(III)OEP derivatives via ligand substitution, a key advantage for coordination chemists.

• [1] Oyaizu, K., et al. J. Chem. Soc., Faraday Trans., 1998, 94, 3393-3399. View Source

Benchmark for Electrocatalytic Oxygen Reduction: A Critical Control Compound

In the electrocatalytic reduction of O2, Mn(III)OEP Cl serves as a crucial benchmark for catalyst selectivity. The mononuclear complex itself exhibits poor selectivity for the desired 4-electron reduction to H2O [1]. This failure highlights the essential role of a second metal center for achieving high efficiency, a finding that guides catalyst development.

ORR Selectivity Control

Class-level

Mononuclear: significantly decreased selectivity for 4-electron O2 reduction
vs. μ-oxo dimer: efficient 4-electron reduction to H2O

Supports negative control compound context

Qualitative difference in aqueous acidic electrolyte

Evidence Dimension	Selectivity for 4-electron O2 reduction
Target Compound Data	Significantly decreased selectivity (inefficient)
Comparator Or Baseline	μ-oxo dimer [Mn(III)OEP]2O: Efficient 4-electron reduction to H2O
Quantified Difference	Qualitative difference in efficiency
Conditions	Electrode-adsorbed catalysts in aqueous acidic electrolyte

Why This Matters

Its well-defined poor performance as a mononuclear catalyst makes it an essential control compound for validating the superior activity of newly designed multinuclear or supported catalysts.

• [1] Oyaizu, K., et al. J. Chem. Soc., Faraday Trans., 1998, 94, 3393-3399. View Source

Spectroscopic Benchmark: Distinctive MLCT Feature vs. Tetraphenylporphyrin (TPP)

The electronic structure of Mn(III)OEP Cl, as probed by advanced X-ray spectroscopy, is distinct from its tetraphenylporphyrin analog. Resonant inelastic X-ray scattering (RIXS) reveals distinctive metal-to-ligand charge-transfer (MLCT) spectral features for MnOEP-Cl compared to MnTPP-Cl [1]. These differences arise from the altered porphyrin outer ligands, affecting the degree of metal-ligand orbital mixing.

Spectroscopic MLCT Benchmark

Cross-study

Mn(III)OEP Cl: distinctive MLCT features
vs. Mn(III)TPP Cl: distinctive MLCT features
Spectra are qualitatively different

Supports RIXS/XAS reference standard context

RIXS at Mn L-edge and N K-edge in dichloromethane

Evidence Dimension	Metal-to-Ligand Charge Transfer (MLCT) Spectral Features
Target Compound Data	Distinctive MLCT features
Comparator Or Baseline	MnTPP-Cl: Distinctive MLCT features
Quantified Difference	Spectra are qualitatively different
Conditions	RIXS at Mn L-edge and N K-edge in dichloromethane solution

Why This Matters

This compound serves as a key reference standard for spectroscopists using advanced techniques (RIXS, XAS) to correlate electronic structure with catalytic function in metalloporphyrins.

• [1] Golnak, R., et al. Inorganic Chemistry, 2016, 55(1), 22-28. View Source

Optimized Synthesis for High-Yield Complexation

The synthesis of high-purity Mn(III)OEP Cl requires optimized conditions to avoid unwanted redox states. A comparative study established that the metal exchange reaction of a Cd(II)OEP complex with Mn(II)Cl2 in DMF is a superior route to obtain the target Mn(III) complex in high yield and purity [1]. This contrasts with direct insertion, which can produce mixtures of Mn(II) and Mn(III) species.

Optimized Synthesis Route

Class-level

Cd(II)OEP metal exchange with Mn(II)Cl2
vs. direct insertion into free-base porphyrin
Reported improved selectivity for Mn(III) state

Supports procurement context for defined starting material

Reaction in DMF; data to verify

Evidence Dimension	Synthetic Route Efficiency
Target Compound Data	High yield and purity via Cd metal exchange
Comparator Or Baseline	Direct insertion of Mn into free-base porphyrin
Quantified Difference	Improved selectivity for Mn(III) state
Conditions	Reaction in DMF

Why This Matters

Knowledge of this optimized synthesis informs procurement decisions for researchers who require a well-defined, reproducible starting material, avoiding the pitfalls of alternative, less selective synthetic methods.

• [1] Dmitrieva, O.A., et al. Russian Journal of Organic Chemistry, 2020, 56, 1374–1382. View Source

Defined Use Cases: Leveraging the Specific Properties of Mn(III)OEP Cl

Precursor for Selective Electrocatalysts

Researchers developing catalysts for the oxygen reduction reaction (ORR) utilize Mn(III)OEP Cl as a key mononuclear precursor. Its well-characterized, low selectivity for the 4-electron pathway serves as a crucial negative control [1]. This allows for a clear demonstration of enhanced performance when it is incorporated into more complex architectures, such as μ-oxo dimers or supported catalysts, validating the efficacy of new catalyst designs.

Synthetic Building Block for Coordination Chemistry

Coordination chemists use Mn(III)OEP Cl as a versatile starting material due to the lability of its axial chloride ligand, which has a long Mn-Cl bond length of 2.385 Å [2]. This facilitates straightforward ligand substitution to generate a library of new complexes with varying axial ligands (e.g., hydroxo, perchlorato, nitrido), enabling systematic studies of how the axial environment modulates the central metal's properties.

Reference Standard for Advanced Spectroscopy

Spectroscopists employ Mn(III)OEP Cl as a fundamental reference compound to understand the electronic structure of manganese porphyrins. Its distinctive metal-to-ligand charge-transfer (MLCT) features, when compared to analogs like MnTPP-Cl using techniques such as RIXS, provide a benchmark for how different porphyrin peripheries (β-alkyl vs. meso-aryl) influence orbital mixing and electron distribution [3].

Calibrant for Electrochemical Studies

Electrochemists utilize Mn(III)OEP Cl as a calibration standard due to its well-defined and highly reproducible Mn(III/II) redox couple at -0.45 V vs. SCE [4]. This known potential provides a reliable internal reference point when evaluating the redox behavior of new or modified manganese porphyrin complexes, enabling accurate determination of substituent and solvent effects on redox properties.

Application

Selection Property

Validation Focus

Electrocatalyst precursor research

Mononuclear low-selectivity profile

ORR pathway control validation

Coordination chemistry building block

Liable axial chloride ligand

Ligand substitution scope review

Advanced spectroscopy reference

Distinctive MLCT spectral features

RIXS/XAS electronic structure correlation

Electrochemical calibration

Well-defined Mn(III/II) redox couple

Internal potential reference review

• [1] Oyaizu, K., et al. J. Chem. Soc., Faraday Trans., 1998, 94, 3393-3399. View Source
• [2] Oyaizu, K., et al. J. Chem. Soc., Faraday Trans., 1998, 94, 3393-3399. View Source
• [3] Golnak, R., et al. Inorganic Chemistry, 2016, 55(1), 22-28. View Source
• [4] Woo, L.K., et al. Inorganic Chemistry, 1988, 27, 1906. View Source